Cas no 250386-15-3 (Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,trans-)

• Product Name: Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,trans-
• CAS No: 250386-15-3
• MF: C₂₃H₃₀N₆O₆
• MW: 486.520905017853
• CID: 255430
• PubChem ID: 9805430
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,trans-
• Apadenoson
• Apadenoson(Discontinued)
• Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,t
• METHYL TRANS-4-(3(6-AMINO-9-(N-ETHYL-.BETA.-D-RIBOFURANOSYLURONAMIDE)-9H-PURIN-2-YL)PROP-2-YNYL)CYCLOHEXANECARBOXYLATE
• D03212
• 250386-15-3
• Apadenoson [USAN:INN]
• DWH-146e
• UNII-BTS1Y6777M
• 4-(3-(6-amino-9-(5-ethylcarbamoyl-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-yl)prop-2-ynyl)cyclohexanecarboxylic acid methyl ester
• Cyclohexanecarboxylic acid, 4-(3-(6-amino-9-(N-ethyl-b-d-ribofuranuronamidosyl)-9H-purin-2-yl)-2-propynyl)-, methyl ester, trans-
• methyl 4-[3-[6-amino-9-[(2R, 3R, 4S, 5S)-5-(ethylcarbamoyl)-3, 4-dihydroxyoxolan-2-yl]purin-2-yl]prop-2-ynyl]cyclohexane-1-carboxylate
• DWH 146e
• NS00073695
• CYCLOHEXANECARBOXYLIC ACID, 4-(3(6-AMINO-9-(N-ETHYL-.BETA.-D-RIBOFURANURONAMIDOSYL)-9H-PURIN-2-YL)-2-PROPNYL)-, METHYL ESTER, TRANS-
• Methyl trans-4-(3-(6-amino-9-((2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-yl)prop-2-yn-1-yl)cyclohexane-1-carboxylate
• FLEVIENZILQUKB-DMJMAAGCSA-N
• DB05009
• Q27074477
• GTPL3290
• ATL 146e
• BMS 068645; DWH 146e
• BDBM50364063
• SCHEMBL1002620
• methyl (1R,4r)-4-(3-(6-amino-9-((2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxytetrahydrofuran-2-yl)-9H-purin-2-yl)prop-2-yn-1-yl)cyclohexane-1-carboxylate
• CHEMBL1950649
• ATL-146e
• Apadenoson [USAN]
• Stedivaze
• methyl 4-[3-[6-amino-9-[(2R,3R,4S,5S)-5-(ethylcarbamoyl)-3,4-dihydroxyoxolan-2-yl]purin-2-yl]prop-2-ynyl]cyclohexane-1-carboxylate
• SCHEMBL13259768
• Apadenoson (USAN)
• BMS 068645
• ATL146e
• APADENOSON [WHO-DD]
• AKOS040747831
• BTS1Y6777M
• APADENOSON [INN]
• BMS068645
• BMS-068645
• methyl trans-4-(3-(6-amino-9-(N-ethyl-b-D-ribofuranosyluronamide)-9H-purin-2-yl)prop-2-ynyl)cyclohexanecarboxylate

• Inchi： 1S/C23H30N6O6/c1-3-25-21(32)18-16(30)17(31)22(35-18)29-11-26-15-19(24)27-14(28-20(15)29)6-4-5-12-7-9-13(10-8-12)23(33)34-2/h11-13,16-18,22,30-31H,3,5,7-10H2,1-2H3,(H,25,32)(H2,24,27,28)/t12?,13?,16-,17+,18-,22+/m0/s1
• InChI Key： FLEVIENZILQUKB-DMJMAAGCSA-N
• SMILES： O1[C@H](C(NCC)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C#CCC3CCC(C(=O)OC)CC3)=NC1=2)O)O

Computed Properties

• Exact Mass: 486.223
• Monoisotopic Mass: 486.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid powder
• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.703
• PSA: 174.71000
• LogP: 0.85690

Cyclohexanecarboxylicacid, 4-[3-[6-amino-9-(N-ethyl-b-D-ribofuranuronamidosyl)-9H-purin-2-yl]-2-propyn-1-yl]-, methyl ester,trans- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides